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Compound of Interest

Compound Name: Cobalt telluride

Cat. No.: B076085 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cobalt telluride (CoTe) is a fascinating inorganic compound that has garnered significant

attention for its unique electronic, magnetic, and catalytic properties. As a member of the

transition metal chalcogenide family, CoTe is at the forefront of materials science research with

potential applications spanning from energy conversion and storage to spintronics. While its

role in drug development is a nascent field of exploration, understanding its fundamental

characteristics is a critical first step for any potential biomedical applications. This technical

guide provides a comprehensive overview of the core properties of cobalt telluride, detailed

experimental protocols for its synthesis and characterization, and a forward-looking perspective

on its potential utility.

Core Physicochemical Properties
Cobalt telluride's properties are intrinsically linked to its composition and crystal structure. The

material is most commonly found in a hexagonal NiAs-type crystal structure.[1][2] Key

physicochemical properties are summarized below.
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Property Value Citation(s)

Crystal Structure Hexagonal (NiAs-type) [1][2]

Space Group P63/mmc [1][2]

Appearance Crystalline solid [3]

Density Approximately 8.8 g/cm³ [4][5]

Melting Point Not available [4][5]

Boiling Point Not available [4][5]

Molecular Weight 186.533 g/mol [6]

Electronic and Magnetic Properties
Cobalt telluride exhibits intriguing electronic and magnetic behaviors that are a focus of

current research. It is known to be a p-type semiconductor with a measurable bandgap.[1][2] Its

magnetic properties are notable, displaying ferrimagnetism at and above room temperature.[1]

[2]

Property Value Citation(s)

Semiconductor Type p-type [1][2]

Bandgap ~2.15 eV [1][2]

Magnetic Behavior Ferrimagnetic [1][2]

Curie Temperature
Above room temperature

(Bulk)
[1][2]

Saturation Magnetization
~0.2 µB/Co atom

(Nanostructures)
[1][2]

Catalytic Activity
A significant area of application for cobalt telluride is in catalysis, particularly for

electrochemical reactions like the Oxygen Evolution Reaction (OER) and Hydrogen Evolution
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Reaction (HER), which are crucial for water splitting technologies.[7][8] Its catalytic prowess is

also being explored for the electroreduction of CO2.[9]

Catalytic Reaction Performance Metric Value Citation(s)

Oxygen Evolution

Reaction (OER)
Tafel Slope

34 mV dec⁻¹ (Ni-

doped CoTe₂)
[10]

Overpotential

280 mV @ 10 mA

cm⁻² (Ni-doped

CoTe₂)

[10]

CO₂ Electroreduction Tafel Slope 50.3 mV dec⁻¹ [9]

Experimental Protocols
Hydrothermal Synthesis of Cobalt Telluride Nanorods
This protocol is adapted from a method for synthesizing CoTe nanorods for supercapacitor

applications.[1][11][12]

Materials:

Sodium Telluride (Na₂TeO₃)

Cobalt Acetate (Co(CH₃COO)₂·4H₂O)

Ascorbic Acid (C₆H₈O₆)

Cetyltrimethylammonium Bromide (CTAB)

Deionized Water

Procedure:

Dissolve 14.2 mmol of ascorbic acid in 40 ml of deionized water.

Gradually add 0.82 mmol of CTAB to the solution and stir for 30 minutes.
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The solution is then transferred to a Teflon-lined stainless steel autoclave.

The specific amounts of sodium telluride and cobalt acetate would be added at this stage,

followed by sealing the autoclave.

The autoclave is then heated to a specific temperature for a set duration to facilitate the

hydrothermal reaction and the formation of CoTe nanorods.

After the reaction, the autoclave is cooled, and the resulting nanorods are collected, washed,

and dried.

Electrochemical Characterization of OER/HER Activity
A standard three-electrode setup is used to evaluate the electrocatalytic performance of cobalt
telluride.

Experimental Setup:

Working Electrode: Cobalt telluride catalyst loaded onto a conductive substrate (e.g.,

carbon paper, glassy carbon electrode).

Counter Electrode: Platinum wire or graphite rod.

Reference Electrode: Saturated Calomel Electrode (SCE) or Ag/AgCl electrode.

Electrolyte: Typically an alkaline solution (e.g., 1 M KOH) for OER and HER.

Methodology:

The electrolyte is purged with an inert gas (e.g., N₂) to remove dissolved oxygen.

Linear Sweep Voltammetry (LSV) is performed at a slow scan rate (e.g., 5 mV/s) to measure

the current response as a function of the applied potential.

The overpotential required to achieve a specific current density (e.g., 10 mA/cm²) is

determined from the LSV curve.
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The Tafel slope is calculated by plotting the overpotential against the logarithm of the current

density.

Chronoamperometry or chronopotentiometry is used to assess the long-term stability of the

catalyst.

Biological Interactions and Drug Development
Potential
Currently, there is a notable lack of direct research on the cytotoxicity, drug delivery

applications, or specific signaling pathway interactions of cobalt telluride. Studies on related

materials, such as cadmium telluride (CdTe) quantum dots, have shown dose-dependent

cytotoxicity.[13] Furthermore, cobalt chloride (CoCl₂) has been investigated for its

antiproliferative effects on cancer cells, suggesting that cobalt-containing compounds can

exhibit biological activity.[14][15]

The absence of data on cobalt telluride's biological interactions represents a significant

knowledge gap and a promising area for future research. Investigations into its biocompatibility,

cellular uptake, and mechanism of action are necessary to ascertain its potential in drug

development, bioimaging, or as a therapeutic agent.

Visualizations
Caption: Workflow for Synthesis and Characterization of Cobalt Telluride.
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Generalized Electrocatalytic Cycle (OER Example)

CoTe Catalyst

CoTe-OH

+ OH⁻

CoTe-O

+ OH⁻

- H₂O - e⁻

CoTe-OOH

+ OH⁻

+ OH⁻

- O₂ - H₂O - e⁻

Click to download full resolution via product page

Caption: Simplified Oxygen Evolution Reaction Cycle on a CoTe Catalyst.

Conclusion
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Cobalt telluride is a material with a rich set of fundamental properties that make it a

compelling candidate for applications in catalysis and electronics. Its synthesis and

characterization are well-documented, providing a solid foundation for further research.

However, the exploration of its biological properties and potential applications in drug

development is still in its infancy. This technical guide serves as a foundational resource for

researchers and scientists, summarizing the current state of knowledge and highlighting the

exciting research opportunities that lie ahead in unlocking the full potential of cobalt telluride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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